N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide
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Description
N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C21H17N5O4S and its molecular weight is 435.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Research has been conducted on the synthesis and reactivity of compounds related to N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide. The studies involve coupling reactions, treatment with thioamides, and subsequent oxidations to produce complex molecules with potential for further functionalization. These synthetic approaches provide a foundation for developing diverse chemical entities for various applications, including medicinal chemistry and material science (Aleksandrov & El’chaninov, 2017).
Anticancer and Antimicrobial Potential
Compounds structurally similar to the queried chemical have been investigated for their potential as cyclin-dependent kinase 2 (CDK2) inhibitors, showing promising anticancer activity. These studies involve the design, synthesis, and evaluation of derivatives, highlighting the importance of naphthyl and thienyl moieties in contributing to significant biological activities. The research also encompasses docking studies to understand the molecular interactions with the CDK2 enzyme, providing insights into the design of more potent inhibitors (Abdel-Rahman et al., 2021).
Applications in Fluorescence and Chemical Studies
Another avenue of research involves the development of fluorescent probes based on naphthalene derivatives for studying dynamic protein interactions. These compounds demonstrate solvatochromic fluorescence, which is highly sensitive to changes in the local solvent environment. Such properties make them useful tools in biochemistry and cellular biology for probing protein-protein interactions, with advantages including greater chemical stability and longer wavelength excitation (Loving & Imperiali, 2008).
Antimicrobial and Antifungal Activities
Further studies have explored the antimicrobial and antifungal activities of naphtho-fused heterocyclic compounds, including derivatives of the chemical . These investigations have led to the synthesis of new compounds with significant bioactivity, contributing to the search for new therapeutic agents against various bacterial and fungal pathogens (Chambhare et al., 2003).
Properties
IUPAC Name |
N-[4-amino-2-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N5O4S/c22-18-17(24-19(28)15-9-4-10-30-15)20(29)26-21(25-18)31-11-16(27)23-14-8-3-6-12-5-1-2-7-13(12)14/h1-10H,11H2,(H,23,27)(H,24,28)(H3,22,25,26,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKTHDAODXVAFPZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=CO4)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N5O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.